Cas no 2442565-27-5 ((3S,4S)-(3-Hydroxy-tetrahydro-pyran-4-yl)-carbamic acid benzyl ester)

• Product Name: (3S,4S)-(3-Hydroxy-tetrahydro-pyran-4-yl)-carbamic acid benzyl ester
• CAS No: 2442565-27-5
• MF: C₁₃H₁₇NO₄
• MW: 251.28
• MDL: MFCD32690853
• CID: 5088133
• Update Time: 2025-07-25

(3S,4S)-(3-Hydroxy-tetrahydro-pyran-4-yl)-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-(3-Hydroxy-tetrahydro-pyran-4-yl)-carbamic acid benzyl ester

• MDL： MFCD32690853
• Inchi： 1S/C13H17NO4/c15-12-9-17-7-6-11(12)14-13(16)18-8-10-4-2-1-3-5-10/h1-5,11-12,15H,6-9H2,(H,14,16)/t11-,12+/m0/s1
• InChI Key： NNPZVJYFQGRHEV-NWDGAFQWSA-N
• SMILES： C1[C@@H](O)[C@@H](NC(=O)OCC2=CC=CC=C2)CCO1

Additional information on (3S,4S)-(3-Hydroxy-tetrahydro-pyran-4-yl)-carbamic acid benzyl ester

Comprehensive Overview of (3S,4S)-(3-Hydroxy-tetrahydro-pyran-4-yl)-carbamic acid benzyl ester (CAS No. 2442565-27-5)

The compound (3S,4S)-(3-Hydroxy-tetrahydro-pyran-4-yl)-carbamic acid benzyl ester, identified by its CAS No. 2442565-27-5, is a chiral derivative of tetrahydro-pyran with significant potential in pharmaceutical and synthetic chemistry. This molecule features a benzyl ester group attached to a carbamic acid moiety, which is further linked to a hydroxylated tetrahydro-pyran ring. The stereochemistry at the 3S,4S positions plays a crucial role in its biological activity and synthetic applications.

In recent years, the demand for chiral intermediates like (3S,4S)-(3-Hydroxy-tetrahydro-pyran-4-yl)-carbamic acid benzyl ester has surged due to their utility in asymmetric synthesis and drug development. Researchers are particularly interested in its potential as a building block for protease inhibitors and glycosidase inhibitors, which are pivotal in treating metabolic disorders and viral infections. The compound's hydroxy group and carbamate functionality make it a versatile scaffold for further derivatization.

From a synthetic perspective, the tetrahydro-pyran core of this molecule is structurally analogous to sugar moieties found in natural products, making it valuable for carbohydrate mimetics. This aligns with the growing trend in medicinal chemistry to develop glycomimetics for targeted therapies. The benzyl ester group also offers a handle for selective deprotection, enabling controlled functionalization—a feature highly sought after in peptide coupling and prodrug design.

The stability of CAS No. 2442565-27-5 under physiological conditions has sparked investigations into its pharmacokinetic properties. Preliminary studies suggest that the hydroxy-tetrahydro-pyran fragment may enhance solubility, addressing a common challenge in drug formulation. This has led to its inclusion in libraries for fragment-based drug discovery (FBDD), a hot topic in AI-driven drug design platforms.

Environmental and regulatory considerations are also shaping the discourse around this compound. Its synthesis often employs green chemistry principles, such as catalytic asymmetric hydrogenation, to minimize waste—a response to the pharmaceutical industry's push for sustainable manufacturing. Analytical methods like HPLC and NMR are routinely used to verify the enantiomeric purity of (3S,4S)-(3-Hydroxy-tetrahydro-pyran-4-yl)-carbamic acid benzyl ester, ensuring compliance with stringent quality standards.

In summary, CAS No. 2442565-27-5 represents a convergence of synthetic utility and therapeutic potential. Its structural features cater to contemporary needs in precision medicine and biocatalysis, while its scalable synthesis aligns with industrial priorities. As research progresses, this compound may emerge as a keystone in developing next-generation small-molecule therapeutics.